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Compound of Interest

Compound Name:
Benzyl-alpha-13c-alpha alpha-d2

alcohol

CAS No.: 285977-71-1

Cat. No.: B1602666

Get Quote

In quantitative bioanalysis, particularly using liquid chromatography-mass spectrometry (LC-

MS), the accuracy of measurements can be confounded by several factors, including sample

preparation efficiency, matrix effects (ion suppression or enhancement), and instrument

variability.[1] To correct for these potential errors, an ideal internal standard (IS) is employed. A

stable isotopically labeled version of the analyte is considered the "gold standard" for an

internal standard.[1] These compounds co-elute with the unlabeled analyte and exhibit nearly

identical chemical and physical properties, ensuring that any variations during sample

processing or analysis affect both the analyte and the IS equally.[1]

Benzyl-α-¹³C-α,α-d₂ alcohol is a SIL analog of benzyl alcohol, an aromatic alcohol used as a

preservative and co-solvent in many pharmaceutical formulations.[2] Monitoring its

concentration, as well as that of its primary oxidation product, benzaldehyde, is crucial for

quality control and stability studies.[3] The triple labeling of Benzyl-α-¹³C-α,α-d₂ alcohol with

one ¹³C and two deuterium atoms provides a mass shift of +3 Da, ensuring its mass

spectrometric signal is clearly resolved from the unlabeled analyte.
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Compound Identification and Physicochemical
Properties
Accurate identification and understanding the physical characteristics of a standard are

fundamental to its proper use.

CAS Number: 285977-71-1

Synonyms: Benzenemethan-d₂-ol-¹³C

Linear Formula: C₆H₅¹³CD₂OH

Physicochemical Data Summary
The following table summarizes the key properties of Benzyl-α-¹³C-α,α-d₂ alcohol.

Property Value Source

Molecular Weight 111.16 g/mol Calculated

Exact Mass 111.08 g/mol Calculated

Mass Shift vs. Unlabeled +3 Da

Isotopic Purity (¹³C) ≥99 atom % Sigma-Aldrich

Isotopic Purity (D) ≥98 atom % Sigma-Aldrich

Appearance Colorless liquid

Boiling Point 203-205 °C (lit.) Sigma-Aldrich

Melting Point -16 to -13 °C (lit.) Sigma-Aldrich

Density 1.074 g/mL at 25 °C Sigma-Aldrich

Refractive Index n20/D 1.54 (lit.) Sigma-Aldrich

Synthesis Pathway: A Chemoenzymatic Approach
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The synthesis of stereospecifically and isotopically labeled benzyl alcohols often employs

chemoenzymatic methods, which offer high selectivity and purity.[4][5] A plausible and efficient

route for producing Benzyl-α-¹³C-α,α-d₂ alcohol involves the reduction of a labeled

benzaldehyde precursor using a dehydrogenase enzyme.

The core of this synthesis is the enzymatic reduction of Benzaldehyde-α-¹³C using a deuteride

source. Alcohol dehydrogenase (ADH) is an ideal catalyst for this transformation. To supply the

deuterium, a cofactor regeneration system is used, where an inexpensive deuterium donor,

such as formate-d, provides the deuterium to NAD⁺, forming NADD, which is then used by

ADH for the reduction.[4]
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Caption: Chemoenzymatic synthesis of Benzyl-α-¹³C-α,α-d₂ alcohol.

Application in Quantitative Analysis: Internal
Standard for LC-MS/MS
The primary application of Benzyl-α-¹³C-α,α-d₂ alcohol is as an internal standard for the

accurate quantification of benzyl alcohol in various matrices, such as pharmaceutical products

or biological samples.[6] The isotope dilution method using LC-MS/MS is a powerful technique

for this purpose.[7]

Principle of Isotope Dilution Mass Spectrometry
The method involves adding a known amount of the isotopically labeled standard (Benzyl-α-

¹³C-α,α-d₂ alcohol) to the sample containing the unlabeled analyte (benzyl alcohol) before any

sample preparation steps. The sample is then processed (e.g., extraction, dilution) and

analyzed by LC-MS/MS. The ratio of the mass spectrometric response of the analyte to the

internal standard is used for quantification. Since both compounds behave identically during

sample workup and analysis, this ratio remains constant regardless of sample loss or matrix

effects.

Quantitative Analysis Workflow
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Caption: Workflow for quantification using an internal standard.

Mass Spectrometry Fragmentation
In the mass spectrometer, after ionization (e.g., by electrospray ionization - ESI), the molecules

are fragmented. For benzyl alcohol, common fragmentations include the loss of a hydroxyl
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radical (-OH) or the loss of the entire hydroxymethyl radical (-CH₂OH).

Benzyl Alcohol (C₇H₈O): Molecular Ion [M+H]⁺ at m/z 109.

Benzyl-α-¹³C-α,α-d₂ Alcohol: Molecular Ion [M+H]⁺ at m/z 112.

The instrument is set up in Multiple Reaction Monitoring (MRM) mode to detect specific

precursor-to-product ion transitions for both the analyte and the internal standard, ensuring

high selectivity and sensitivity.

Experimental Protocol: Quantification of Benzyl
Alcohol in a Pharmaceutical Formulation
This section provides a detailed, self-validating protocol for the determination of benzyl alcohol

in an injectable suspension using Benzyl-α-¹³C-α,α-d₂ alcohol as an internal standard.[2]

Materials and Reagents
Benzyl alcohol (analyte)

Benzyl-α-¹³C-α,α-d₂ alcohol (internal standard)

Methanol (LC-MS grade)

Water with 0.1% Formic Acid (LC-MS grade)

Acetonitrile with 0.1% Formic Acid (LC-MS grade)

Injectable suspension sample

Preparation of Standard Solutions
Internal Standard Stock Solution (IS Stock): Accurately weigh and dissolve Benzyl-α-¹³C-α,α-

d₂ alcohol in methanol to prepare a 1 mg/mL stock solution.

Internal Standard Working Solution (IS Working): Dilute the IS Stock with methanol to a final

concentration of 1 µg/mL.
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Analyte Stock Solution: Prepare a 1 mg/mL stock solution of benzyl alcohol in methanol.

Calibration Standards: Serially dilute the analyte stock solution with methanol to prepare a

series of calibration standards ranging from 0.1 µg/mL to 10 µg/mL.[2] Spike each calibration

standard with the IS Working Solution to a final IS concentration of 100 ng/mL.

Sample Preparation
Accurately weigh a portion of the injectable suspension.

Add a defined volume of the IS Working Solution.

Add methanol as an extraction solvent.

Vortex thoroughly to ensure complete mixing and extraction.

Centrifuge to pellet any excipients.

Transfer the supernatant to a clean vial for LC-MS/MS analysis.

LC-MS/MS Conditions
LC System: A standard HPLC or UHPLC system.

Column: A C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

Mobile Phase A: Water with 0.1% Formic Acid.

Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

Gradient: A suitable gradient starting from low %B to high %B to elute benzyl alcohol.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

MS System: A triple quadrupole mass spectrometer.

Ionization Mode: ESI Positive.
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MRM Transitions:

Benzyl Alcohol: 109.1 → 91.1 (Quantifier), 109.1 → 79.1 (Qualifier)

Benzyl-α-¹³C-α,α-d₂ Alcohol: 112.1 → 93.1 (Quantifier)

Data Analysis and Quantification
Construct a calibration curve by plotting the peak area ratio (Analyte/IS) against the

concentration of the analyte for the calibration standards.

Perform a linear regression analysis of the calibration curve.

For the unknown samples, determine the peak area ratio of the analyte to the IS.

Calculate the concentration of benzyl alcohol in the samples using the regression equation

from the calibration curve.

Conclusion
Benzyl-α-¹³C-α,α-d₂ alcohol is an indispensable tool for researchers and quality control

scientists who require precise and accurate quantification of benzyl alcohol. Its synthesis via

robust chemoenzymatic methods ensures high isotopic purity. When used as an internal

standard in isotope dilution mass spectrometry, it provides a self-validating system that corrects

for analytical variability, thereby ensuring the highest level of data integrity in drug development

and quality assurance.

References
MedChemExpress. (n.d.). Benzyl alcohol-α-13C-α,α-d2.

University of Calgary. (n.d.). Ch13 - Mass Spectroscopy. Retrieved from [Link]

Lisko, J. G., et al. (2021). Determination of Benzoic Acid and Benzyl Alcohol in E-Liquids
(JUUL™ Pods) by Isotopic Dilution High-Performance Liquid Chromatography and Tandem
Mass Spectrometry. CDC Stacks.
Roston, D., & Kohen, A. (2014). Stereospecific multiple isotopic labeling of benzyl alcohol.
Journal of Labelled Compounds and Radiopharmaceuticals, 57(2), 75–77.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.chem.ucalgary.ca/courses/351/Carey5th/Ch13/ch13-ms-alk.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602666?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards
in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or
not?. Rapid communications in mass spectrometry, 19(3), 401–407.
Sigma-Aldrich. (n.d.). Benzylalkohol-α-13C-α,α-d2.
Roston, D., & Kohen, A. (2014). Stereospecific Multiple Isotopic Labeling of Benzyl Alcohol.
SciSpace.
Shrivastava, V.S., et al. (2011). Gas Chromatography-Mass spectrometric Determination of
Benzyl alcohol in Injectable Suspensions. Der Pharmacia Lettre, 3(2), 218-225.
Ng, C. H., et al. (2001). Capillary gas chromatography determination of benzaldehyde arising
from benzyl alcohol used as preservative in injectable formulations. Journal of
chromatography.
ChemComplete. (2019, September 19).
The Organic Chemistry Tutor. (2020, July 9). Spectral analysis practice problem #02 (benzyl
alcohol) [Video]. YouTube.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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